Cas no 27025-74-7 (3-(2-Chlorophenyl)isoxazol-5-amine)

• Product Name: 3-(2-Chlorophenyl)isoxazol-5-amine
• CAS No: 27025-74-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD06199356
• CID: 250599
• PubChem ID: 5204118
• Update Time: 2025-05-21

3-(2-Chlorophenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)isoxazol-5-amine
• 3-(2-CHLORO-PHENYL)-ISOXAZOL-5-YLAMINE
• SALOR-INT L482943-1EA
• 3-(2-Chlorophenyl)isoxazole-5-amine
• 5-AMino-3-(2-chlorophenyl)isoxazole
• 3-(2-CHLOROPHENYL)-1,2-OXAZOL-5-AMINE
• 5-Isoxazolamine,3-(2-chlorophenyl)-
• 3-o-Chlorphenyl-5-aminoisoxazol
• 3-(2-chlorophenyl)-5-isoxazolamine
• PubChem15542
• VWFWYFUDDUOJFX-UHFFFAOYSA-N
• 5-isoxazolamine, 3-(2-chlorophenyl)-
• SY012493
• CS-0206576
• SCHEMBL3933042
• FT-0687885
• Z335438996
• 27025-74-7
• DTXSID40409730
• EN300-85099
• CS-11259
• AKOS000261601
• 3-(2-chlorophenyl)-1, 2-oxazol-5-amine
• AC1661
• AC-29909
• J-510501
• MFCD06199356
• A818844
• DB-067720
• ALBB-021245

• MDL： MFCD06199356
• Inchi： 1S/C9H7ClN2O/c10-7-4-2-1-3-6(7)8-5-9(11)13-12-8/h1-5H,11H2
• InChI Key： VWFWYFUDDUOJFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=C(N)ON=1

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 52

Experimental Properties

• Boiling Point: 220.376 ℃ at 760 mmHg
• PSA: 52.05000
• LogP: 3.15840

3-(2-Chlorophenyl)isoxazol-5-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2-Chlorophenyl)isoxazol-5-amine

Comprehensive Overview of 3-(2-Chlorophenyl)isoxazol-5-amine (CAS No. 27025-74-7)

3-(2-Chlorophenyl)isoxazol-5-amine (CAS No. 27025-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isoxazole ring structure and 2-chlorophenyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₉H₇ClN₂O, and molecular weight of 194.62 g/mol make it a versatile building block in medicinal chemistry.

The chemical properties of 3-(2-Chlorophenyl)isoxazol-5-amine include a melting point range of 120-125°C and moderate solubility in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dichloromethane. Its stability under ambient conditions and compatibility with various synthetic protocols have made it a preferred choice for researchers exploring novel heterocyclic compounds. The presence of the chlorine atom at the ortho position of the phenyl ring enhances its reactivity in cross-coupling reactions, a feature widely exploited in drug discovery.

In recent years, the demand for 3-(2-Chlorophenyl)isoxazol-5-amine has surged due to its applications in developing antimicrobial agents and central nervous system (CNS) therapeutics. Researchers have identified its potential in modulating GABA receptors, which are critical targets for treating anxiety and epilepsy. Additionally, its isoxazole core is being investigated for anti-inflammatory properties, aligning with the growing interest in non-steroidal anti-inflammatory drugs (NSAIDs) alternatives.

The agrochemical industry has also embraced 3-(2-Chlorophenyl)isoxazol-5-amine as a precursor for crop protection agents. Its derivatives exhibit promising activity against plant pathogens, addressing the global need for sustainable pesticide formulations. This aligns with the rising trend of green chemistry and eco-friendly pest control solutions, which dominate current market discussions.

From a market perspective, the compound's niche applications have led to a steady increase in its procurement by pharmaceutical manufacturers and research institutions. Suppliers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP) to cater to stringent industry standards. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its quality, ensuring reproducibility in downstream applications.

Frequently asked questions about 3-(2-Chlorophenyl)isoxazol-5-amine include inquiries about its synthetic routes, safety data sheets (SDS), and scalability for industrial production. Recent publications have detailed optimized methods for its synthesis via cyclocondensation reactions, reducing byproduct formation. Environmental concerns have also spurred interest in solvent-free synthesis approaches, reflecting broader shifts toward sustainable chemistry practices.

In summary, 3-(2-Chlorophenyl)isoxazol-5-amine (CAS No. 27025-74-7) stands at the intersection of innovation and practicality. Its multifaceted roles in drug development and agrochemical design, combined with rigorous quality standards, position it as a compound of enduring relevance. As research continues to uncover new applications, its prominence in the fine chemicals sector is expected to grow, driven by evolving scientific and industrial needs.